Cas no 101710-60-5 (1-Propanaminium,3-[[imino(nitroamino)methyl]amino]-N,N,N-trimethyl-, iodide (1:1))

• Product Name: 1-Propanaminium,3-[[imino(nitroamino)methyl]amino]-N,N,N-trimethyl-, iodide (1:1)
• CAS No: 101710-60-5
• MF: C₇H₁₈IN₅O₂
• MW: 331.154592990875
• CID: 163406
• PubChem ID: 58750
• Update Time: 2025-04-19

1-Propanaminium,3-[[imino(nitroamino)methyl]amino]-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-[[imino(nitroamino)methyl]amino]-N,N,N-trimethyl-, iodide (1:1)
• 3-[(amino-nitramido-methylidene)amino]propyl-trimethyl-azanium iodide
• 3-[[amino(nitramido)methylidene]amino]propyl-trimethylazanium,iodide
• AC1L1POM
• AC1Q1TBS
• ACMC-1C944
• AG-D-09025
• AMMONIUM, (3-(3-NITROGUANIDINO)PROPYL)TRIMETHYL-, IODIDE
• CTK4A0134
• LS-18712
• N(sup 1)-Dimethylaminopropyl-N(sup 3)-nitroguanidine methiodide
• N,N,N-Trimethyl-3-(N'-nitrocarbamimidamido)propan-1-aminium iodide
• 3-[[amino(nitramido)methylidene]amino]propyl-trimethylazanium;iodide
• DTXSID90906522
• 101710-60-5

• Inchi： 1S/C7H18N5O2.HI/c1-12(2,3)6-4-5-9-7(8)10-11(13)14;/h4-6H2,1-3H3,(H3,8,9,10);1H/q+1;/p-1
• InChI Key： DSUQYGWLXGSJPZ-UHFFFAOYSA-M
• SMILES： [I-].[O-][N+](N/C(/N)=N/CCC[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 312.9093
• Monoisotopic Mass: 331.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 91.9
• LogP: -2.20290